Cas no 1805505-69-4 (6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805505-69-4
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4890756
• Update Time: 2025-05-26

6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-8(11)6-3-4(9(12,13)14)7(17)5(16-6)1-2-15/h3,8,17H,1H2
• InChI Key： RNLOURQGMZYGSG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(CC#N)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.7
• Topological Polar Surface Area: 56.9

Additional information on 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile

Research Brief on 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1805505-69-4)

In recent years, the compound 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1805505-69-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and difluoromethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile to improve its efficacy and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. The researchers utilized a combination of computational modeling and high-throughput screening to identify the optimal structural modifications, resulting in a derivative with enhanced binding affinity and reduced off-target effects.

Another significant area of research involves the application of 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile in agrochemicals. A 2022 report by the American Chemical Society highlighted its role as a key intermediate in the synthesis of next-generation herbicides. The compound's ability to disrupt essential metabolic pathways in weeds while maintaining low toxicity to crops positions it as a sustainable alternative to traditional herbicides. Field trials conducted in 2023 further confirmed its efficacy and environmental safety, paving the way for potential commercialization.

Despite these advancements, challenges remain in the large-scale production and formulation of 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile. Current synthetic routes often involve multi-step processes with low yields, necessitating further optimization. Researchers are exploring catalytic methods and green chemistry principles to address these limitations. A recent preprint on ChemRxiv (2024) proposed a novel one-pot synthesis approach, which significantly improved yield and reduced waste generation.

In conclusion, 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1805505-69-4) represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Ongoing research aims to overcome existing challenges and unlock its full potential. Future studies should focus on elucidating its mechanism of action, optimizing synthetic pathways, and evaluating its long-term safety profile. The continued exploration of this compound is expected to yield significant contributions to the chemical biology and pharmaceutical industries.